Cas no 21287-85-4 (2-([1,1'-Biphenyl]-4-yl)-5-(4-butylphenyl)-1,3,4-oxadiazole)

2-([1,1'-Biphenyl]-4-yl)-5-(4-butylphenyl)-1,3,4-oxadiazole structure
21287-85-4 structure
Product Name:2-([1,1'-Biphenyl]-4-yl)-5-(4-butylphenyl)-1,3,4-oxadiazole
CAS No:21287-85-4
MF:C24H22N2O
MW:354.444285869598
CID:2841275
PubChem ID:15868581
Update Time:2025-04-21

2-([1,1'-Biphenyl]-4-yl)-5-(4-butylphenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • DTXSID60578997
    • 2-(4-Butyl-phenyl)-5-(4-biphenylyl)-1,3,4-oxadiazol
    • 2-([1,1'-Biphenyl]-4-yl)-5-(4-butylphenyl)-1,3,4-oxadiazole
    • 21287-85-4
    • SCHEMBL1306351
    • Inchi: 1S/C24H22N2O/c1-2-3-7-18-10-12-21(13-11-18)23-25-26-24(27-23)22-16-14-20(15-17-22)19-8-5-4-6-9-19/h4-6,8-17H,2-3,7H2,1H3
    • InChI Key: PFUYMJWEILZLIK-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(=CC=2)C2C=CC=CC=2)=NN=C1C1C=CC(=CC=1)CCCC

Computed Properties

  • Exact Mass: 354.173213330Da
  • Monoisotopic Mass: 354.173213330Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 38.9Ų
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